Cas no 656305-06-5 (2',6'-Difluorobiphenyl-3-carboxylic Acid)

2',6'-Difluorobiphenyl-3-carboxylic Acid Properties

Names and Identifiers

• 3-(2,6-Difluorophenyl)benzoic acid
• [1,1'-Biphenyl]-3-carboxylic acid,2',6'-difluoro
• 656305-06-5
• CS-0224343
• 2',6'-difluorobiphenyl-3-carboxylic acid
• AB92546
• AKOS013353356
• G47240
• EN300-119005
• SCHEMBL410739
• CHEMBL331526
• MFCD11848835
• 2',6'-Difluoro-[1,1'-biphenyl]-3-carboxylic acid
• 2',6'-Difluoro-3-biphenylcarboxylic acid
• Z1188090268
• 2',6'-Difluoro-[1,1'-biphenyl]-3-carboxylicacid
• DTXSID90460937
• PD144572
• +Expand

• MDL： MFCD11848835
• InChIKey： ZTPVDMLBKGVDLV-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H8F2O2/c14-10-5-2-6-11(15)12(10)8-3-1-4-9(7-8)13(16)17/h1-7H,(H,16,17)
• SMILES： C1=CC(=CC(=C1)C(=O)O)C2=C(C=CC=C2F)F

Computed Properties

• Exact Mass: 234.04900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 234.04923582g/mol
• Heavy Atom Count: 17
• Complexity: 273
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 3.33000
• PSA: 37.30000
• Boiling Point: 367.5±32.0 °C at 760 mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Density: 1.3±0.1 g/cm3